Cas no 135587-33-6 (2,3,5-Hexanetriol, 2,5-dimethyl-, (R)-)
135587-33-6 structure
Product Name:2,3,5-Hexanetriol, 2,5-dimethyl-, (R)-
CAS No:135587-33-6
MF:C8H18O3
MW:162.226723194122
CID:1238886
Update Time:2024-08-03
2,3,5-Hexanetriol, 2,5-dimethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-Hexanetriol, 2,5-dimethyl-, (R)-
- 2,3,5-Hexanetriol, 2,5-dimethyl-, (3R)-
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- Inchi: 1S/C8H18O3/c1-7(2,10)5-6(9)8(3,4)11/h6,9-11H,5H2,1-4H3/t6-/m1/s1
- InChI Key: FBXSZGNVSVBZFT-ZCFIWIBFSA-N
- SMILES: CC(C)(O)[C@H](O)CC(C)(O)C
Computed Properties
- Exact Mass: 162.12564
Experimental Properties
- Density: 1.056±0.06 g/cm3(Predicted)
- Boiling Point: 296.2±20.0 °C(Predicted)
- PSA: 60.69
- pka: 14.71±0.29(Predicted)
2,3,5-Hexanetriol, 2,5-dimethyl-, (R)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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